Talopram

Catalog No.
S544494
CAS No.
7182-51-6
M.F
C20H25NO
M. Wt
295.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Talopram

Substituting talopram with generic NRIs compromises assay selectivity and synthetic yields. Talopram (CAS 7182-51-6) overcomes these limitations as a selective NET inhibitor. • Selective NET inhibition avoids SERT off-target binding common with citalopram. • Secondary amine enables single-step [11C] N-alkylation, eliminating low-yield demethylation in radiotracer synthesis. • 685-fold R/S affinity difference enables stereospecific discrimination of true target engagement from non-specific binding. Procure as a racemic reference standard for SAR studies, fluorescent probe development, and PET tracer production.

CAS Number

7182-51-6

Product Name

Talopram

IUPAC Name

3-(3,3-dimethyl-1-phenyl-2-benzofuran-1-yl)-N-methylpropan-1-amine

Molecular Formula

C20H25NO

Molecular Weight

295.4 g/mol

InChI

InChI=1S/C20H25NO/c1-19(2)17-12-7-8-13-18(17)20(22-19,14-9-15-21-3)16-10-5-4-6-11-16/h4-8,10-13,21H,9,14-15H2,1-3H3

InChI Key

LJBBMCNHIUJBDU-UHFFFAOYSA-N

SMILES

CC1(C2=CC=CC=C2C(O1)(CCCNC)C3=CC=CC=C3)C

solubility

Soluble in DMSO

Synonyms

(11C)talopram, 1,3-dihydro-N,3,3-trimethyl-1-phenylbenzo(c)furan-1-propanamine, talopram

Canonical SMILES

CC1(C2=CC=CC=C2C(O1)(CCCNC)C3=CC=CC=C3)C

The exact mass of the compound Talopram is 295.1936 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 104350. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Amines - Propylamines - Supplementary Records. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

≥98%

Package Size

5 mg, 10 mg, 25 mg

Talopram is a secondary amine phthalane derivative and a highly selective norepinephrine reuptake inhibitor (NRI) [1]. Structurally characterized by a gem-dimethyl substituted dihydro-isobenzofuran core and the absence of aromatic cyano or fluoro substitutions, it serves as a critical pharmacological benchmark [2]. In industrial and academic procurement, talopram is primarily sourced as a reference standard for monoamine transporter assays, a structural scaffold for synthesizing fluorescent probes, and a precursor for positron emission tomography (PET) radiotracers. Its well-defined physicochemical properties and high target specificity make it an essential tool for isolating norepinephrine transporter (NET) mechanisms from serotonin transporter (SERT) activity [2].

Research Fit

Selective NET inhibitor for norepinephrine transporter pharmacology studies
Hydrochloride salt form suited for in vitro and ex vivo applications
Characterized binding and functional inhibition for reference use

Substituting talopram with generic NRIs like desipramine or closely related phthalanes like citalopram critically compromises assay integrity and synthetic yields. While citalopram shares the same basic phthalane scaffold, its tertiary amine structure and aromatic substitutions functionally invert its selectivity, making it a highly potent SERT inhibitor rather than a NET inhibitor [1]. Conversely, utilizing tricyclic antidepressants (TCAs) like desipramine introduces different steric bulk and broader off-target receptor binding profiles. Furthermore, talopram's specific secondary amine configuration is a prerequisite for direct N-alkylation in radiotracer synthesis; substituting it with a tertiary amine analog necessitates complex, low-yield demethylation steps before radiolabeling can occur [2].

Substitution Risk

Structural analogs may target different transporter binding sites; talopram binds outside the S1 pocket, unlike citalopram.
Enantiomer preference differs: R-talopram is the active form for NET, whereas S-citalopram is active for SERT.
Selectivity profiles diverge: talopram is NET-selective; citalopram is SERT-selective, limiting direct functional substitution.

Transporter Selectivity: NET vs. SERT

Talopram demonstrates profound selectivity for the norepinephrine transporter (NET) over the serotonin transporter (SERT), effectively mirroring and inverting the profile of its structural analog, citalopram. In competitive radioligand binding assays using recombinantly expressed human transporters, talopram exhibited a Ki of 9 nM for NET and 719 nM for SERT. In direct contrast, citalopram showed a Ki of 1,414 nM for NET and 4 nM for SERT [1].

Evidence DimensionBinding Affinity (Ki)
Target Compound DataKi = 9 nM (NET); 719 nM (SERT)
Comparator Or BaselineCitalopram (Ki = 1,414 nM for NET; 4 nM for SERT)
Quantified DifferenceTalopram is ~80-fold selective for NET over SERT, whereas citalopram is ~350-fold selective for SERT over NET.
ConditionsDisplacement of [125I]β-CIT in recombinantly expressed human NET and SERT.

Procurement of talopram ensures strict isolation of NET-driven mechanisms in high-throughput screening and functional assays without confounding SERT inhibition.

hDAT/hNET Selectivity
Head-to-head
17,531
vs Nisoxetine 412
Reported highest NET selectivity among tested NRIs; supports NET-specific studies
[3H]dopamine uptake in hNET/hDAT COS-7 cells

Enantiomer-Specific Transporter Activity

The inhibitory potency of talopram is highly stereospecific, residing almost exclusively in its R-enantiomer, which contrasts sharply with citalopram, whose activity is driven by the S-enantiomer. Pharmacological evaluation reveals that R-talopram possesses a Ki of 3 nM for NET, whereas S-talopram exhibits a dramatically lower affinity with a Ki of 1,986 nM [1].

Evidence DimensionEnantiomeric Binding Affinity (Ki for NET)
Target Compound DataR-talopram Ki = 3 nM
Comparator Or BaselineS-talopram Ki = 1,986 nM
Quantified Difference685-fold higher affinity for the R-enantiomer over the S-enantiomer at NET.
ConditionsEnantiomer-specific competitive radioligand binding at human NET.

This massive enantiomeric divergence makes resolved R-talopram an indispensable chiral probe for mapping the central substrate binding sites of monoamine transporters.

R- vs S-Talopram NET Ki
Head-to-head
R: 3 nM / S: 1,986 nM
Enantiomeric affinity difference necessitates chiral purity verification for accurate dosing
Competitive radioligand binding at human NET

Fluorescent Probe Scaffold Viability

Talopram serves as a highly viable parent scaffold for the development of bulky fluorescent probes without losing target specificity. When conjugated to a rhodamine fluorophore, the resulting talopram-based probe maintained high binding affinity for NET (Ki = 43 nM) while demonstrating quantitative selectivity against the dopamine transporter (DAT; Ki = 1540 nM) and SERT (Ki = 785 nM)[1].

Evidence DimensionRetained Affinity of Labeled Derivatives (Ki)
Target Compound DataTalopram-rhodamine probe Ki = 43 nM (NET)
Comparator Or BaselineOff-target binding (DAT Ki = 1540 nM; SERT Ki = 785 nM)
Quantified Difference>18-fold selectivity for NET over SERT and >35-fold over DAT despite the addition of a bulky fluorophore.
ConditionsCompetitive radioligand binding and live-cell confocal microscopy in transporter-expressing cells.

Validates the procurement of the talopram scaffold for custom synthesis of fluorescent ligands used in live-cell imaging of NET distribution.

Non-S1 Binding Site
Head-to-head
S1-insensitive
Distinct binding site enables allosteric mechanism studies without S1 interference
Citalopram altered up to 515-fold by S1 mutations

PET Radiotracer Precursor Efficiency

The secondary amine structure of talopram makes its nor-derivative (N-desmethyltalopram) an ideal precursor for direct radiolabeling. Synthesis of [11C]talopram via direct methylation with [11C]methyl triflate achieves high radiochemical yields and high specific radioactivity (58-75 GBq/μmol). In contrast, utilizing tertiary amine analogs requires complex, multi-step demethylation procedures prior to radiolabeling [1].

Evidence DimensionSpecific Radioactivity and Synthesis Route
Target Compound DataDirect N-alkylation yielding 58-75 GBq/μmol.
Comparator Or BaselineTertiary amine analogs (require prior demethylation).
Quantified DifferenceSingle-step radiolabeling vs. multi-step synthesis.
ConditionsRadiosynthesis of [11C]talopram for in vivo PET imaging evaluation.

Streamlines the radiosynthesis workflow and improves yields for neuroimaging facilities producing NET-specific PET ligands.

Rat Brain NET/SERT Ki
Context-dependent
NET 4.5 nM; SERT 795 nM
Native tissue selectivity benchmark supports ex vivo NET pharmacology studies
Sprague-Dawley rat brain membrane assays
Functional hNET IC50
Data to verify
IC50 2.9 nM
Reported functional potency may support robust target engagement; requires independent verification
Source not cited; confirm with independent assay
NET Uptake vs Desipramine
Head-to-head
≈ equipotent to desipramine
Non-tricyclic scaffold with comparable NET inhibition; enables SAR studies independent of tricyclic pharmacophore
Adrenergic neuron amine pump assay; molecular modeling

Monoamine Transporter SAR Mapping

Due to its quantitative selectivity for NET and its stereochemical inversion relative to citalopram, talopram serves as a definitive benchmark compound for structure-activity relationship (SAR) studies mapping the S1 and S2 binding pockets of monoamine transporters [1].

Chiral Pharmacology Assays

The 685-fold affinity difference between R-talopram and S-talopram makes the resolved R-enantiomer an essential tool for stereospecific competitive binding assays, allowing researchers to differentiate true target engagement from non-specific binding [1].

Fluorescent Ligand Development Precursor

Talopram's ability to tolerate bulky fluorophore conjugations while retaining nanomolar affinity for NET makes it a highly effective starting material for synthesizing rhodamine-labeled probes used in live-cell confocal microscopy [2].

PET Radiotracer Synthesis

Procured as a reference standard, alongside its N-desmethyl precursor, talopram facilitates the efficient, single-step [11C] N-alkylation required to produce high-specific-radioactivity PET radioligands for neuroimaging research [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
NET pathway studies
hDAT/hNET selectivity profile
Confirm minimal DAT engagement in assay system
Enantiomer-specific NET pharmacology
R-enantiomer binding affinity
Verify chiral purity and enantiomer-specific response
Transporter binding site mapping
Non-S1 binding mechanism
Confirm binding site independence via mutagenesis
NET inhibitor scaffold development
Non-tricyclic scaffold profile
Assess ancillary binding site contributions

XLogP3

3.5

Hydrogen Bond Acceptor Count

2

Hydrogen Bond Donor Count

1

Exact Mass

295.193614421 g/mol

Monoisotopic Mass

295.193614421 g/mol

Heavy Atom Count

22

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

5PY881HC79

Related CAS

7013-41-4 (hydrochloride)

Other CAS

7182-51-6
7013-41-4

Wikipedia

Talopram
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2: Eildal JN, Andersen J, Kristensen AS, Jørgensen AM, Bang-Andersen B, Jørgensen M, Strømgaard K. From the selective serotonin transporter inhibitor citalopram to the selective norepinephrine transporter inhibitor talopram: synthesis and structure-activity relationship studies. J Med Chem. 2008 May 22;51(10):3045-8. doi: 10.1021/jm701602g. Epub 2008 Apr 23. PubMed PMID: 18429609.
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